Cas no 2248401-81-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate
• CAS No: 2248401-81-0
• MF: C₁₈H₁₁N₃O₄
• MW: 333.297643899918
• CID: 5845280
• PubChem ID: 165726787
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248401-81-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate
• EN300-6517433

• Inchi： 1S/C18H11N3O4/c22-16-14-4-1-2-5-15(14)17(23)21(16)25-18(24)12-6-8-13(9-7-12)20-11-3-10-19-20/h1-11H
• InChI Key： YHVCGNGDKMALQQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N1C=CC=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 333.07495584g/mol
• Monoisotopic Mass: 333.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate (CAS No. 2248401-81-0): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate (CAS No. 2248401-81-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and features a pyrazole moiety, which are both known for their biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate is characterized by a central isoindoline core with a dioxo group at positions 1 and 3. The isoindoline ring is further substituted with a 4-(1H-pyrazol-1-yl)benzoate moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The isoindoline scaffold is well-known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The pyrazole ring, on the other hand, is a versatile pharmacophore that can enhance the potency and selectivity of drug candidates.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate typically involves multi-step reactions. One common approach is to start with the formation of the isoindoline core through a cyclization reaction, followed by the introduction of the dioxo group via oxidation. The pyrazole moiety can be appended through a coupling reaction with an appropriate benzoic acid derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic research and industrial applications.

In terms of biological activities, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-yl)benzoate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Additionally, preliminary data suggest that this compound may have anti-cancer properties by modulating cell signaling pathways associated with tumor growth and metastasis.

Recent research has also explored the pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1H-pyrazol-1-y)benzoate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. In particular, its oral bioavailability and stability in physiological conditions have been evaluated in preclinical models, providing valuable insights into its suitability for further development.

The potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoinodlolinyl 4-(pyrazolyl)benzoate are not limited to inflammation and cancer. Ongoing research is investigating its effects on other disease states such as neurodegenerative disorders and cardiovascular diseases. For example, preliminary studies have indicated that this compound may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1,3-dioxo-2,3-dihydro-H-isoinodlolinyl 4-(pyrazolyl)benzoate (CAS No. 2248401–8–0) is a promising compound with a unique chemical structure that offers significant potential for various therapeutic applications. Its ability to modulate key biological processes makes it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely to play an increasingly important role in the discovery of new drugs for treating a wide range of diseases.